Cas no 325811-88-9 (1-(6-methoxynaphthalen-2-yl)sulfonylpiperidine)

• Product Name: 1-(6-methoxynaphthalen-2-yl)sulfonylpiperidine
• CAS No: 325811-88-9
• MF: C₁₆H₁₉NO₃S
• MW: 305.391963243485
• CID: 6448947
• Update Time: 2025-10-29

1-(6-methoxynaphthalen-2-yl)sulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxynaphthalen-2-yl)sulfonylpiperidine
• 1-((6-methoxynaphthalen-2-yl)sulfonyl)piperidine
• 1-[(6-methoxy-2-naphthyl)sulfonyl]piperidine
• Piperidine, 1-[(6-methoxy-2-naphthalenyl)sulfonyl]-

• Inchi： 1S/C16H19NO3S/c1-20-15-7-5-14-12-16(8-6-13(14)11-15)21(18,19)17-9-3-2-4-10-17/h5-8,11-12H,2-4,9-10H2,1H3
• InChI Key： GFSHIKPVWFAPBC-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C3C(=C2)C=CC(OC)=C3)(=O)=O)CCCCC1

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 483.2±37.0 °C(Predicted)
• pka: -4.97±0.20(Predicted)

Additional information on 1-(6-methoxynaphthalen-2-yl)sulfonylpiperidine

1-(6-Methoxynaphthalen-2-yl)sulfonylpiperidine: A Comprehensive Overview

The compound 1-(6-methoxynaphthalen-2-yl)sulfonylpiperidine (CAS No. 325811-88-9) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a piperidine ring with a sulfonyl group attached to a 6-methoxynaphthalene moiety. The integration of these functional groups imparts the molecule with versatile chemical and biological properties, making it a subject of extensive research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-(6-methoxynaphthalen-2-yl)sulfonylpiperidine, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of the synthesis process but also ensure high purity and structural integrity of the final product. The molecule's sulfonyl group plays a pivotal role in its reactivity, acting as a strong electron-withdrawing group that modulates the electronic properties of the entire structure.

One of the most notable applications of 1-(6-methoxynaphthalen-2-yl)sulfonylpiperidine lies in its potential as a bioactive agent. Recent studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug candidate. Additionally, its naphthalene moiety, with its inherent aromatic stability, contributes to its photostability and bioavailability, making it an attractive candidate for drug delivery systems.

The piperidine ring in this compound further enhances its versatility by providing a rigid framework that can be easily modified to introduce additional functional groups. This feature has been exploited in the development of novel materials for optoelectronic applications, where the molecule's ability to absorb and emit light across a broad spectrum is highly desirable. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs), where it has shown promise as an efficient emitter material.

In terms of physical properties, 1-(6-methoxynaphthalen-2-yl)sulfonylpiperidine exhibits a high melting point and excellent thermal stability, making it suitable for high-temperature applications. Its solubility profile has also been extensively studied, with findings indicating good solubility in polar solvents, which is advantageous for both analytical purposes and formulation development.

From an environmental standpoint, the compound has been assessed for its biodegradability and ecotoxicity. Preliminary studies suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental impact. However, ongoing research is focused on developing more sustainable synthesis routes and degradation pathways to mitigate these issues.

In conclusion, 1-(6-methoxynaphthalen-2-yl)sulfonylpiperidine (CAS No. 325811-88-9) stands as a testament to the ingenuity of modern chemical synthesis and its potential to address diverse challenges across multiple disciplines. With continued research and development, this compound is poised to make significant contributions to fields ranging from medicine to materials science.